Cas no 61735-57-7 (Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1))

• Product Name: Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
• CAS No: 61735-57-7
• MF: C₁₇H₁₂FN₃O₇
• MW: 389.291487693787
• CID: 468076
• PubChem ID: 71392796
• Update Time: 2025-04-19

Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-fluoro-5-methoxy-, compd. with 1,3,5-trinitrobenzene(1:1)
• 1-fluoro-5-methoxynaphthalene,1,3,5-trinitrobenzene
• 1-Fluoro-5-methoxynaphthalene--1,3,5-trinitrobenzene (1/1)
• DTXSID60814589
• 61735-57-7

• Inchi： 1S/C11H9FO.C6H3N3O6/c1-13-11-7-3-4-8-9(11)5-2-6-10(8)12;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-7H,1H3;1-3H
• InChI Key： MURDUVDPUJSSRW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C=CC=C21)OC.[O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 389.06596
• Monoisotopic Mass: 389.06592789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65